4-(Methylsulfanyl)-1-phenylbutan-1-one

• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• IUPAC Name: 4-methylsulfanyl-1-phenylbutan-1-one
• InChI: InChI=1S/C11H14OS/c1-13-9-5-8-11(12)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key: VVWLRGGMCBDYGO-UHFFFAOYSA-N
• Canonical SMILES: CSCCCC(=O)C1=CC=CC=C1

Description

4-(Methylsulfanyl)-1-phenylbutan-1-one is an organic compound characterized by a phenylbutanone backbone with a methylsulfanyl (-SMe) substituent at the fourth carbon position. This structure combines aromatic and ketone functionalities, making it a versatile intermediate in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Methylsulfanyl)-1-phenylbutan-1-one can be achieved through several methods. One common approach involves the reaction of 4-bromobutan-1-one with thiomethylphenyl in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods

Industrial production of 4-(Methylsulfanyl)-1-phenylbutan-1-one may involve large-scale synthesis using similar reaction conditions as described above. The process would be optimized for yield and purity, with considerations for cost-effectiveness and scalability. Continuous flow reactors and automated systems may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

4-(Methylsulfanyl)-1-phenylbutan-1-one undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the butanone moiety can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methylsulfanyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Potassium carbonate, dimethylformamide (DMF)

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

4-(Methylsulfanyl)-1-phenylbutan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(Methylsulfanyl)-1-phenylbutan-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Differences :

• Backbone: Indane-1,3-dione fused ring system vs. phenylbutanone.
• Functional Groups : Additional ketone groups in the indane-dione core.
• Substituents : Methylsulfanyl attached to a phenyl ring.

Research Findings :

• Exhibits anticoagulant activity with a prothrombin time comparable to the drug anisindione.
• The indane-dione framework likely enhances binding affinity to blood coagulation targets, while the methylsulfanyl group may modulate solubility or metabolic stability .

Data Table :

Property	4-(Methylsulfanyl)-1-phenylbutan-1-one	2-[4-(Methylsulfanyl)phenyl]indane-1,3-dione
Molecular Formula	C₁₁H₁₂OS	C₁₆H₁₂O₂S
Molecular Weight (g/mol)	192.27	268.33
Key Functional Groups	Phenylbutanone, methylsulfanyl	Indane-dione, methylsulfanyl phenyl
Biological Activity	Not reported	Anticoagulant

(2E)-3-[4-(Methylsulfanyl)phenyl]-1-(4-nitrophenyl)prop-2-en-1-one

Structural Differences :

• Backbone: Chalcone (α,β-unsaturated ketone) vs. saturated butanone.
• Substituents: Nitro (-NO₂) group at the para position of the second phenyl ring.

Research Findings :

• Studied for nonlinear optical (NLO) properties using density functional theory (DFT).
• The conjugated π-system and electron-withdrawing nitro group enhance hyperpolarizability, making it a candidate for NLO materials. The methylsulfanyl group contributes to charge transfer mechanisms .

Data Table :

Property	4-(Methylsulfanyl)-1-phenylbutan-1-one	(2E)-3-[4-(Methylsulfanyl)phenyl]-...
Molecular Formula	C₁₁H₁₂OS	C₁₆H₁₃NO₃S
Molecular Weight (g/mol)	192.27	299.34
Key Functional Groups	Phenylbutanone, methylsulfanyl	Chalcone, nitro, methylsulfanyl
Application	Synthetic intermediate	Nonlinear optical materials

4-(Methylsulfanyl)-2-oxobutanoate

Structural Differences :

• Backbone: Oxobutanoate (short-chain keto acid) vs. phenylbutanone.
• Substituents : Methylsulfanyl at the fourth carbon.

Research Findings :

• Intermediate in the methionine salvage pathway, produced by enzymatic dephosphorylation of acireductone.
• Its role diverges from aromatic analogs, participating in microbial and plant metabolic pathways to regulate sulfur-containing metabolites .

Data Table :

Property	4-(Methylsulfanyl)-1-phenylbutan-1-one	4-(Methylsulfanyl)-2-oxobutanoate
Molecular Formula	C₁₁H₁₂OS	C₅H₈O₃S
Molecular Weight (g/mol)	192.27	148.18
Key Functional Groups	Phenylbutanone, methylsulfanyl	Oxobutanoate, methylsulfanyl
Biological Role	Synthetic intermediate	Metabolic intermediate

(R)-4-(Benzyloxy)-3-(6-fluoro-1H-indol-3-yl)-1-phenylbutan-1-one

Structural Differences :

• Backbone: Phenylbutanone with benzyloxy and indole substituents.
• Substituents : Fluorinated indole and benzyloxy groups.

Research Findings :

• Synthesized via enantioselective Friedel-Crafts catalysis.

Data Table :

Property	4-(Methylsulfanyl)-1-phenylbutan-1-one	(R)-4-(Benzyloxy)-3-(6-fluoro-1H-indol-3-yl)-...
Molecular Formula	C₁₁H₁₂OS	C₂₅H₂₀FNO₂
Molecular Weight (g/mol)	192.27	393.44
Key Functional Groups	Phenylbutanone, methylsulfanyl	Benzyloxy, indole, fluorine
Synthetic Relevance	Base structure	Enantioselective synthesis

Key Trends and Implications

• Methylsulfanyl Group: Enhances electron density and influences solubility across compounds, but its role varies with molecular context (e.g., anticoagulant activity in indane-dione vs. metabolic regulation in oxobutanoate).
• Structural Backbone: Aromatic systems (phenylbutanone, chalcone) favor applications in materials science and pharmaceuticals, while non-aromatic backbones (oxobutanoate) align with metabolic roles.
• Substituent Effects: Electron-withdrawing groups (e.g., -NO₂) enhance optical properties, whereas bulky groups (e.g., indole) may improve target specificity in drug design .

Biological Activity

Overview

4-(Methylsulfanyl)-1-phenylbutan-1-one, also known as a methylthio derivative of phenylbutanone, is an organic compound with potential biological activities. Its structure features a phenyl group attached to a butanone backbone, with a methylsulfanyl group at the fourth position. This compound has garnered interest in various fields, including medicinal chemistry and biochemistry, due to its unique properties and potential therapeutic applications.

Property	Value
Molecular Formula	C11H14OS
Molecular Weight	194.30 g/mol
IUPAC Name	4-methylsulfanyl-1-phenylbutan-1-one
InChI	InChI=1S/C11H14OS/c1-13-9-5-8-11(12)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
InChI Key	VVWLRGGMCBDYGO-UHFFFAOYSA-N
Canonical SMILES	CSCCCC(=O)C1=CC=CC=C1

Antimicrobial Activity

Research indicates that compounds similar to 4-(Methylsulfanyl)-1-phenylbutan-1-one exhibit antimicrobial properties. For instance, studies on related methylthio compounds have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections .

Anti-inflammatory and COX Inhibition

The compound has been investigated for its anti-inflammatory properties. Similar derivatives have demonstrated the ability to inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory response. This inhibition could lead to therapeutic applications in managing conditions like arthritis or other inflammatory diseases .

Interaction with Biological Membranes

Studies exploring the interaction of methylthio compounds with biological membranes indicate that these compounds can alter membrane fluidity and stability. This property is crucial for drug design as it affects drug absorption and efficacy .

Case Studies and Research Findings

Case Study 1: Antimicrobial Evaluation
A study evaluated the antimicrobial activity of various methylthio derivatives, including those structurally related to 4-(Methylsulfanyl)-1-phenylbutan-1-one. The results indicated significant antibacterial activity against Gram-positive bacteria, highlighting the potential for developing new antimicrobial agents .

Case Study 2: COX Inhibition
In a series of experiments assessing anti-inflammatory activity, derivatives of 4-(Methylsulfanyl)-1-phenylbutan-1-one were tested for their ability to inhibit COX enzymes. The findings suggested that these compounds could serve as effective anti-inflammatory agents, warranting further investigation into their mechanisms and therapeutic potential .

Case Study 3: Membrane Interaction Studies
Research conducted on the interaction of methylthio compounds with lipid membranes demonstrated that these compounds could significantly affect membrane dynamics. Changes in membrane fluidity were observed, which are critical for understanding how such compounds can enhance or inhibit drug delivery systems .